![molecular formula C16H22BrF3N2O3 B6164975 3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid CAS No. 2117349-64-9](/img/no-structure.png)
3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid
Overview
Description
3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid (3-Br-N-TBPB-TFA) is an important compound in chemical synthesis. It is widely used in chemical reactions as a catalyst, reagent, or ligand. 3-Br-N-TBPB-TFA has a variety of applications in scientific research, including its use as a catalyst for chemical reactions, as a reagent for chemical synthesis, and as a ligand for binding to proteins and other molecules.
Mechanism of Action
The mechanism of action of 3-Br-N-TBPB-TFA is not fully understood. However, it is believed that the compound acts as a catalyst in chemical reactions, as a reagent for chemical synthesis, and as a ligand for binding to proteins and other molecules. The compound may also have an effect on the structure and function of proteins, peptides, and other biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Br-N-TBPB-TFA are not fully understood. However, it is believed that the compound may have an effect on the structure and function of proteins, peptides, and other biological molecules. In addition, the compound may have an effect on the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
3-Br-N-TBPB-TFA has several advantages for lab experiments. It is a highly reactive compound, which makes it useful for a variety of chemical reactions. In addition, it is a relatively inexpensive compound, which makes it cost-effective for lab experiments.
However, there are also some limitations to using 3-Br-N-TBPB-TFA in lab experiments. The compound is highly reactive, which can make it difficult to control and can lead to unwanted side reactions. In addition, the compound can be toxic if not handled properly.
Future Directions
There are several potential future directions for 3-Br-N-TBPB-TFA. One potential direction is to further explore its use as a catalyst in chemical reactions. Another potential direction is to explore its use as a reagent for chemical synthesis. Additionally, further research could be done to explore its use as a ligand for binding to proteins and other molecules. In addition, further research could be done to explore its potential effects on the structure and function of proteins, peptides, and other biological molecules. Finally, further research could be done to explore its potential effects on the metabolism of drugs and other compounds.
Synthesis Methods
3-Br-N-TBPB-TFA can be synthesized through a two-step process. The first step involves the reaction of 3-bromo-N-[3-(tert-butylamino)propyl]benzamide (3-Br-N-TBPB) with trifluoroacetic anhydride (TFA) to form 3-Br-N-TBPB-TFA. The second step involves the reaction of 3-Br-N-TBPB-TFA with trifluoroacetic acid (TFA) to form 3-Br-N-TBPB-TFA. The reaction can be represented by the following equation:
3-Br-N-TBPB + TFA → 3-Br-N-TBPB-TFA
3-Br-N-TBPB-TFA + TFA → 3-Br-N-TBPB-TFA
Scientific Research Applications
3-Br-N-TBPB-TFA has a wide range of applications in scientific research. It has been used as a catalyst in chemical reactions, as a reagent for chemical synthesis, and as a ligand for binding to proteins and other molecules. In addition, 3-Br-N-TBPB-TFA has been used to study the structure and function of proteins, peptides, and other biological molecules. It has also been used to study the mechanism of action of drugs and other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid involves the reaction of 3-bromoaniline with tert-butyl 3-bromopropylcarbamate to form 3-bromo-N-tert-butylcarbamoylpropylaniline. This intermediate is then reacted with trifluoroacetic anhydride to form 3-bromo-N-tert-butylcarbamoylpropylanilide trifluoroacetate, which is subsequently reacted with tert-butylamine to form the final product.", "Starting Materials": [ "3-bromoaniline", "tert-butyl 3-bromopropylcarbamate", "trifluoroacetic anhydride", "tert-butylamine" ], "Reaction": [ "Step 1: 3-bromoaniline is reacted with tert-butyl 3-bromopropylcarbamate in the presence of a suitable catalyst to form 3-bromo-N-tert-butylcarbamoylpropylaniline.", "Step 2: 3-bromo-N-tert-butylcarbamoylpropylaniline is reacted with trifluoroacetic anhydride in the presence of a suitable base to form 3-bromo-N-tert-butylcarbamoylpropylanilide trifluoroacetate.", "Step 3: 3-bromo-N-tert-butylcarbamoylpropylanilide trifluoroacetate is reacted with tert-butylamine in the presence of a suitable base to form 3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid." ] } | |
CAS RN |
2117349-64-9 |
Product Name |
3-bromo-N-[3-(tert-butylamino)propyl]benzamide, trifluoroacetic acid |
Molecular Formula |
C16H22BrF3N2O3 |
Molecular Weight |
427.3 |
Purity |
95 |
Origin of Product |
United States |
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